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Compound of Interest

Compound Name: Budralazine

Cat. No.: B8753938

Essential Safety and Handling Guide for
Hydralazine

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Hydralazine, a direct vasodilator used in research and pharmaceutical
development. Adherence to these procedures is vital for ensuring the safety of laboratory
personnel and the integrity of experimental work.

Hydralazine hydrochloride is classified as a hazardous substance, toxic if swallowed, and can
cause skin, eye, and respiratory irritation.[1][2][3] It is also suspected of causing genetic
defects, cancer, and damage to fertility or an unborn child.[4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
Hydralazine. Consistent and correct use of PPE is the first line of defense against exposure.
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Additional

Task Required PPE )
Recommendations

- Nitrile gloves (double-gloving ) )
- Work in a well-ventilated area
) ) o recommended)[3]- Safety )
Routine Handling & Weighing o ) or a chemical fume hood.-
glasses with side shields or ) )
Avoid generating dust.
goggles- Laboratory coat

- Nitrile gloves (double-gloving

recommended)- Chemical . _
_ . - Prepare solutions in a
Preparing Solutions safety goggles- Laboratory )
) ] ) chemical fume hood.
coat- Face shield (if splash risk

is high)

- Chemical-resistant gloves

(e.g., nitrile, double-gloved)-

Chemical safety goggles- - Use absorbent materials to
Spill Cleanup Respiratory protection (if contain the spill.- Avoid
dealing with a large spill or breathing dust or vapors.

dust)- Disposable coveralls or

apron

Standard Operating Procedures for Handling

Engineering Controls:

» Always handle solid Hydralazine and prepare solutions in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.

Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound, before eating,
drinking, smoking, or using the restroom.

» Do not eat, drink, or smoke in laboratory areas where Hydralazine is handled.

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.
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Storage:

o Store Hydralazine in a tightly closed, original container in a dry, cool, and well-ventilated

place.

» Store away from incompatible materials such as strong oxidizing agents.

o Store in a segregated and approved area, and consider storing it locked up.

Emergency Procedures

Immediate and appropriate response to exposure is critical.

Exposure Route

First Aid Measures

Skin Contact

- Immediately remove all contaminated
clothing.- Wash the affected area with plenty of
soap and water for at least 15 minutes.- Seek
medical attention if skin irritation occurs or

persists.

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.- Remove contact
lenses if present and easy to do so.- Seek

immediate medical attention.

- Move the exposed person to fresh air

immediately.- If breathing is difficult or has

Inhalation stopped, provide artificial respiration (avoiding
mouth-to-mouth).- Seek immediate medical
attention.

- Do NOT induce vomiting.- Rinse mouth with

Ingestion water.- Never give anything by mouth to an

unconscious person.- Seek immediate medical

attention or call a poison control center.
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Disposal Plan

Proper disposal of unused or waste Hydralazine is essential to prevent environmental
contamination and potential harm.

For Researchers and Laboratories:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

» Do not dispose of down the drain unless specifically instructed to do so.
General Guidance for Unused Medication (Non-Laboratory Settings):

e The preferred method for disposal is through a drug take-back program. These programs are
often available at pharmacies or through local law enforcement agencies.

« If a take-back program is not available, follow these steps for disposal in household trash:
o Remove the Hydralazine from its original container.

o Mix it with an unappealing substance such as used coffee grounds, dirt, or cat litter. This
makes the drug less attractive to children and pets.

o Place the mixture in a sealed container like a plastic bag or an empty can to prevent
leakage.

o Throw the sealed container into the household trash.

o Scratch out all personal information from the original prescription bottle to protect your
privacy before recycling or discarding it.

Workflow for Handling a Hydralazine Spill

The following diagram outlines the procedural flow for safely managing a Hydralazine spill in a
laboratory setting.
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Caption: Workflow for a safe and effective response to a Hydralazine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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